(2S)-6-Amino-2-[[(2S)-3-cyclohexyl-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoyl]amino]hexanoic acid
(2S)-6-Amino-2-[[(2S)-3-cyclohexyl-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoyl]amino]hexanoic acid
Brand Name:
Vulcanchem
CAS No.:
12271-03-3
VCID:
VC0080074
InChI:
InChI=1S/C21H41N5O4/c22-12-6-4-10-16(24)19(27)26-18(14-15-8-2-1-3-9-15)20(28)25-17(21(29)30)11-5-7-13-23/h15-18H,1-14,22-24H2,(H,25,28)(H,26,27)(H,29,30)/t16-,17-,18-/m0/s1
SMILES:
C1CCC(CC1)CC(C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CCCCN)N
Molecular Formula:
C21H41N5O4
Molecular Weight:
427.6 g/mol
(2S)-6-Amino-2-[[(2S)-3-cyclohexyl-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoyl]amino]hexanoic acid
CAS No.: 12271-03-3
Main Products
VCID: VC0080074
Molecular Formula: C21H41N5O4
Molecular Weight: 427.6 g/mol
![(2S)-6-Amino-2-[[(2S)-3-cyclohexyl-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoyl]amino]hexanoic acid - 12271-03-3](/images/no_structure.jpg)
| CAS No. | 12271-03-3 |
|---|---|
| Product Name | (2S)-6-Amino-2-[[(2S)-3-cyclohexyl-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoyl]amino]hexanoic acid |
| Molecular Formula | C21H41N5O4 |
| Molecular Weight | 427.6 g/mol |
| IUPAC Name | (2S)-6-amino-2-[[(2S)-3-cyclohexyl-2-[[(2S)-2,6-diaminohexanoyl]amino]propanoyl]amino]hexanoic acid |
| Standard InChI | InChI=1S/C21H41N5O4/c22-12-6-4-10-16(24)19(27)26-18(14-15-8-2-1-3-9-15)20(28)25-17(21(29)30)11-5-7-13-23/h15-18H,1-14,22-24H2,(H,25,28)(H,26,27)(H,29,30)/t16-,17-,18-/m0/s1 |
| Standard InChIKey | FAEVHSYIPGKFKU-BZSNNMDCSA-N |
| Isomeric SMILES | C1CCC(CC1)C[C@@H](C(=O)N[C@@H](CCCCN)C(=O)O)NC(=O)[C@H](CCCCN)N |
| SMILES | C1CCC(CC1)CC(C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CCCCN)N |
| Canonical SMILES | C1CCC(CC1)CC(C(=O)NC(CCCCN)C(=O)O)NC(=O)C(CCCCN)N |
| Sequence | KXK |
| Synonyms | C.I. Vat Black 34 |
| PubChem Compound | 444447 |
| Last Modified | Nov 11 2021 |
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